3-chloro-N-[4-chloro-2-(phenylcarbonyl)phenyl]-4-methoxybenzamide

• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C21H15Cl2NO3/c1-27-19-10-7-14(11-17(19)23)21(26)24-18-9-8-15(22)12-16(18)20(25)13-5-3-2-4-6-13/h2-12H,1H3,(H,24,26)
• InChI Key: LOVGPWZEHBFJLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3)Cl
• Molecular Formula: C21H15Cl2NO3
• Molecular Weight: 400.3 g/mol

Description

“N-(2-benzoyl-4-chlorophenyl)-3-chloro-4-methoxybenzamide” is likely a synthetic organic compound. Based on its name, it contains a benzoyl group, a chlorophenyl group, a chloro group, and a methoxybenzamide group.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data for “N-(2-benzoyl-4-chlorophenyl)-3-chloro-4-methoxybenzamide”, I can’t provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Amides, for example, can undergo hydrolysis, reduction, and reactions with organolithium reagents.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be predicted based on the compound’s structure and functional groups.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal of compounds.

Future Directions

The future directions for research on a compound depend on its potential applications. This could include developing new synthetic methods, studying its reactivity, or exploring its bioactivity.